8-methylquinolin-2(1H)-one
Overview
Description
8-methylquinolin-2(1H)-one is a quinolone.
Scientific Research Applications
NMR Spectroscopy and Rotamer Analysis
8-Methylquinolin-2(1H)-one and its derivatives have been studied using NMR spectroscopy. Akhmedov, Myshakin, and Hall (2004) investigated the rotational conformers (rotamers) of derivatives of octahydrofuro[3,4‐f]isoquinoline‐7(1H)‐carboxylate and tetrahydro‐2,5,6(1H)‐isoquinolinetricarboxylate using dynamic NMR and ab initio studies. These studies revealed insights into the structural conformations and the interconversion barriers of these compounds (Akhmedov, Myshakin, & Hall, 2004).
Corrosion Inhibition
Faydy et al. (2019) synthesized organic compounds, including derivatives of 8-hydroxyquinoline, for corrosion inhibition of carbon steel in acidic media. These compounds showed potential as cathodic-type inhibitors, demonstrating the utility of this compound derivatives in corrosion protection (Faydy et al., 2019).
Alzheimer's Disease Treatment
The family of 2-substituted 8-hydroxyquinolines, similar in structure to this compound, has been proposed for Alzheimer's disease treatment. Kenche et al. (2013) discussed the metal chaperone activity of these compounds, highlighting their potential in disaggregating amyloid plaques and reversing Alzheimer's disease phenotypes in animal models (Kenche et al., 2013).
Organometallic Chemistry
Nonoyama (1974) explored the synthesis of organorhodium(III) complexes of 8-methylquinoline, contributing to the understanding of metallation reactions in organometallic chemistry (Nonoyama, 1974).
Catalysis and Chemical Synthesis
Research by Kumar et al. (2019) demonstrated the Rh(III)-catalyzed regioselective methylation of 8-methylquinolines. This study is crucial for understanding the chemoselectivity and regioselectivity in catalytic processes involving this compound derivatives (Kumar et al., 2019).
Properties
IUPAC Name |
8-methyl-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c1-7-3-2-4-8-5-6-9(12)11-10(7)8/h2-6H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXPVCQMOIBCSDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=CC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60415994 | |
Record name | 8-methylquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60415994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4053-36-5 | |
Record name | 8-methylquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60415994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key synthetic routes to obtain 8-methylquinolin-2(1H)-one derivatives?
A1: The synthesis of 4-chloro-8-methylquinolin-2(1H)-one, a versatile precursor to various this compound derivatives, is a key starting point. [] This compound can undergo nucleophilic substitution reactions at the 4-position, enabling the introduction of diverse substituents like sulfanyl, hydrazino, azido, and amino groups. [] This synthetic flexibility paves the way for exploring the structure-activity relationships and potential applications of this class of compounds.
Q2: How is this compound employed in asymmetric catalysis?
A2: Cinchonidine, a natural product containing the this compound moiety, serves as an effective chiral modifier for platinum catalysts. [] This modified catalyst enables the asymmetric catalytic cascade reaction of 2-nitrophenylpyruvates, yielding (R)-3-hydroxy-3,4-dihydro-8-methylquinolin-2(1H)-one with high enantioselectivity. [] This reaction is particularly interesting for its potential in synthesizing chiral 3-hydroxyquinolin-2(1H)-ones, valuable building blocks for pharmaceuticals and other bioactive compounds.
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